Cas no 86547-11-7 (7-(1-Carboxyethyl)-6,8-dichloro-1,4a-dimethyl-3-oxo-4,9,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid)

• Product Name: 7-(1-Carboxyethyl)-6,8-dichloro-1,4a-dimethyl-3-oxo-4,9,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid
• CAS No: 86547-11-7
• MF: C₂₀H₂₂Cl₂O₅
• MW: 413.291684627533
• CID: 734255
• Update Time: 2023-08-03

7-(1-Carboxyethyl)-6,8-dichloro-1,4a-dimethyl-3-oxo-4,9,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthreneaceticacid, 8-carboxy-1,3-dichloro-4b,5,6,7,8,8a,9,10-octahydro-a,4b,8-trimethyl-6-oxo-
• 7-(1-Carboxyethyl)-6,8-dichloro-1,4a-dimethyl-3-oxo-4,9,10,10a-tetrahydro-2H-phenanthrene-1-carboxyl
• 7-(1-Carboxyethyl)-6,8-dichloro-1,4a-dimethyl-3-oxo-4,9,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid

• Inchi： 1S/C20H22Cl2O5/c1-9(17(24)25)15-13(21)6-12-11(16(15)22)4-5-14-19(12,2)7-10(23)8-20(14,3)18(26)27/h6,9,14H,4-5,7-8H2,1-3H3,(H,24,25)(H,26,27)
• InChI Key： TXLRRCRMAAZOQN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)C)C(=CC2=C1CCC1C(C(=O)O)(C)CC(CC12C)=O)Cl

Computed Properties

• Exact Mass: 412.084
• Monoisotopic Mass: 412.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7

Experimental Properties

• Density: 1.383
• Boiling Point: 586.1°Cat760mmHg
• Flash Point: 308.3°C
• Refractive Index: 1.587